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Compound of Interest

Compound Name: 18:1-12:0 Biotin PE

Cat. No.: B6596198

Essential Safety and Handling Guide for 18:1-
12:0 Biotin PE

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 18:1-12:0 Biotin PE (1-oleoyl-2-(12-
biotinyl(aminododecanoyl))-sn-glycero-3-phosphoethanolamine). Adherence to these
procedures is vital for ensuring personal safety and proper laboratory conduct.

Hazard Identification and Classification

18:1-12:0 Biotin PE is classified with multiple hazards that necessitate careful handling to
avoid adverse health effects. The compound is typically supplied in a chloroform solution,
which contributes significantly to its hazard profile.

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H331 (Toxic if inhaled), H336 (May cause drowsiness or
dizziness), H351 (Suspected of causing cancer), H361d (Suspected of damaging the unborn
child), H372 (Causes damage to organs through prolonged or repeated exposure), H412
(Harmful to aquatic life with long lasting effects).[1]

Signal Word: Danger[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b6596198?utm_src=pdf-interest
https://www.benchchem.com/product/b6596198?utm_src=pdf-body
https://www.benchchem.com/product/b6596198?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/avanti/860562c
https://www.sigmaaldrich.com/TW/zh/product/avanti/860562c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Hazard Classification GHS Category
Acute Toxicity, Oral Category 4[1]
Skin Irritation Category 2[1]
Eye Irritation Category 2[1]
Acute Toxicity, Inhalation Category 3[1]
Carcinogenicity Category 2[1]
Reproductive Toxicity Category 2[1]

Specific Target Organ Toxicity (Single Exposure)  Category 3[1]

Specific Target Organ Toxicity (Repeated
Category 1[1]
Exposure)

Chronic Aquatic Toxicity Category 3[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 18:1-12:0 Biotin PE to
minimize exposure risks.
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Protective Equipment Specification and Use

Weatr tightly fitting safety goggles with side-
Eye Protection shields conforming to EN 166 (EU) or NIOSH
(US).[2]

Handle with chemical-impermeable gloves (e.g.,
) nitrile). Gloves must be inspected prior to use
Hand Protection i
and disposed of properly after use. Wash and

dry hands thoroughly.[2]

Wear a lab coat or impervious, flame-resistant

clothing to prevent skin contact.[2] A lab coat is
Body Protection required for all personnel in a research

laboratory where hazardous materials are

present.[3]

If exposure limits are exceeded or irritation is
) ) experienced, use a full-face respirator.[2] Work
Respiratory Protection ) ) )
in a well-ventilated area, preferably a chemical

fume hood.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

o Ensure adequate ventilation by working in a chemical fume hood.[2]

e Set up emergency exits and a designated risk-elimination area.[2]

e Have an emergency eyewash station and safety shower readily accessible.

2. Handling the Compound:

e 18:1-12:0 Biotin PE is typically shipped on dry ice and should be stored at -20°C.[1]
e Avoid contact with skin and eyes.[2]

» Avoid the formation of dust and aerosols.[2]
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Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]
. In Case of Exposure:

Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water. Consult a doctor.[2]

Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[2]
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Caption: Workflow for Handling 18:1-12:0 Biotin PE.
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Disposal Plan: Step-by-Step Guidance

Proper disposal of 18:1-12:0 Biotin PE and any contaminated materials is crucial to prevent

environmental harm and ensure regulatory compliance.

1.

Waste Segregation:

All materials contaminated with 18:1-12:0 Biotin PE, including unused product, solutions,
and labware (e.g., pipette tips, tubes), must be collected as hazardous waste.[4][5]

. Waste Container:

Use a designated, sealable, and compatible container for the hazardous waste.[4][5]

The container should be clearly labeled as "Hazardous Waste" and include the full chemical
name: "18:1-12:0 Biotin PE in Chloroform".[5] Do not use abbreviations.

. Storage of Waste:

Store the sealed and labeled hazardous waste container in a cool, dry, and well-ventilated
area, away from incompatible materials.[2][5]

. Final Disposal:

Arrange for pickup and disposal by a licensed hazardous waste management company,
following your institution's and local regulations.[4][5]

Do not let the chemical enter drains.[2]

In Case of a Spill:

Evacuate personnel to safe areas and ensure adequate ventilation.[2]
Remove all sources of ignition.[2]

Prevent further leakage or spillage if it is safe to do so.[2]
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» Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a chemical
waste container for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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